Cas no 89084-94-6 (Acetonitrile, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-)

• Product Name: Acetonitrile, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
• CAS No: 89084-94-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 612891
• PubChem ID: 70539054
• Update Time: 2025-04-19

Acetonitrile, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]-
• 2-[(2,2-dimethyl-1,3-benzodioxol-4-yl)oxy]acetonitrile
• SCHEMBL11211176
• 89084-94-6
• [(2,2-Dimethyl-2H-1,3-benzodioxol-4-yl)oxy]acetonitrile
• DTXSID10742363

• Inchi： 1S/C11H11NO3/c1-11(2)14-9-5-3-4-8(10(9)15-11)13-7-6-12/h3-5H,7H2,1-2H3
• InChI Key： IOGWMNIZDCTZAX-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2OC1(C)C)OCC#N

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5Ų